Cas no 923283-75-4 (Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-5-carboxylate
• CAS No: 923283-75-4
• MF: C₉H₁₁N₃O₆
• MW: 257.200142145157
• CID: 737841
• Update Time: 2023-08-03

Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-(methoxycarbonyl)-4-nitro-, ethyl ester
• methyl 2-(2-ethoxy-2-oxoethyl)-4-nitropyrazole-3-carboxylate
• Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H11N3O6/c1-3-18-7(13)5-11-8(9(14)17-2)6(4-10-11)12(15)16/h4H,3,5H2,1-2H3
• InChI Key： IFLAZPZKMZPGPV-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C(=O)OC)=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 342
• Topological Polar Surface Area: 116